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Compound of Interest

Compound Name: Nickel chromate

Cat. No.: B085382

This guide provides a comprehensive evaluation of the performance of chromium-free nickel
alloys in comparison to their traditional chromium-containing counterparts. The information is
tailored for researchers, scientists, and drug development professionals, offering objective data
and detailed experimental methodologies to support informed material selection.

Performance Comparison of Chromium-Free and
Chromium-Containing Nickel Alloys

The selection of an appropriate nickel alloy is critical for applications demanding high
performance in challenging environments. While chromium has traditionally been a key alloying
element for enhancing corrosion resistance and mechanical properties, concerns over its
environmental impact and potential for inducing allergic reactions have driven the development
of chromium-free alternatives. This section presents a quantitative comparison of key
performance indicators for various chromium-free and chromium-containing nickel alloys.

Mechanical Properties

The mechanical strength and hardness of nickel alloys are crucial for their structural integrity
and wear resistance. The following table summarizes the typical tensile strength and hardness
values for a selection of these alloys.
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Allo
Alloy T N y/c Tensile Hardness (HV) Citation(s)
o e ame/Compos ardness itation(s
kL it s Strength (MPa)
ition

Chromium-Free

Nickel-Tungsten
(Ni-w)

As-deposited Ni-

- 823 [1]
W (61.2 wt% W)

As-deposited Ni-

- 422 - 863 [1]
W (3-17 at% W)

Nickel-
Phosphorus (Ni-
P)

Electroless Ni-P - R

Iron-Chromium-
Aluminum
(FeCrAl)

Kanthal®
APM/APMT

Nickel-Free

Stainless Steel

BioDur® 108

930 - (2]
(Annealed)

Chromium-

Containing

Nickel-Chromium
(Ni-Cr)

Nichrome 80/20 - - [3]

Nickel-

Chromium-Iron
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(Ni-Cr-Fe)

Inconel 600 683 - [4]

Inconel 625 - -

Cobalt-
Chromium (Co-
Cr)

Stellite 6 - ~500 [5]

Note: Data for some alloys were not available in the searched literature and are marked as "-".
The properties of alloys can vary significantly with composition, processing, and heat treatment.

Corrosion Resistance

Corrosion resistance is a critical performance metric for nickel alloys, especially in aggressive
chemical environments. The following table provides a comparison of corrosion rates and
behavior for various alloys in different media.
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Alloy Type Name/Com . Citation(s)
. Medium Rate ns
position
Chromium-
Free
Nickel-
Lower than Passivation
Phosphorus 3.5% NaCl ] ] [61[7]
) Ni-Cr-P film forms
(Ni-P)
Iron- _
) High- Forms a
Chromium- Lower than ]
_ Temperature _ protective
Aluminum o Nichrome
Oxidizing Al203 layer
(FeCrAl)
Nickel-Free
Stainless
Steel
Ferric .
) ) 0.0 mg Superior to
BioDur® 108 Chloride ] [8]
weight loss 316L
(ASTM G48)
Chromium-
Containing
Lower Cr
content
Nickel- NaCl-KClI- Increases shows better
Chromium MgClI2 with Cr resistance in 9]
(Ni-Cr) (700°C) content this specific
molten salt
environment
Nickel- ) More noble
) 3 times lower )
Chromium- corrosion
3.5% NaCl current than ] [6]
Phosphorus NiP potential than
|_
(Ni-Cr-P) Ni-P
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Biocompatibility

For medical and pharmaceutical applications, the biocompatibility of an alloy is of paramount
importance. The following table summarizes the results of in vitro cytotoxicity and other
biocompatibility assessments.
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Alloy Type Name/Com Cell Type Assay Result Citation(s)
position
Chromium-
Free
Nickel-Free
Stainless
Steel
Relative
L929 mouse growth rate >
BIOSSN4 _ MTT o [10]
fibroblasts 75% (Toxicity
Grade 1)
Human
1.6-fold
) ) Umbilical )
High-Nitrogen ] higher cell
) Vein Cell
Stainless ] ] ) number than [11]
Endothelial Proliferation
Steel (HNS) SUS316L
Cells
after 3 days
(HUVECS)
Passed
various
) biocompatibili
BioDur® 108 - ISO 10993 [12][13]
ty tests (non-
toxic, non-
mutagenic)
Chromium-
Containing
IC50
Nickel- BALB/3T3 (BALB/3T3):
Chromium and HepG2 MTT 700 pM, IC50  [14]
(Ni-Cr) cells (HepG2): 400
Y
316L L929 mouse MTT Relative [10]
Stainless fibroblasts growth rate >
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Steel 75% (Toxicity
Grade 1)

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in the performance
comparison tables.

Mechanical Testing

ASTM EB8/E8M - Standard Test Methods for Tension Testing of Metallic Materials[2][12][13][15]
[16]

o Objective: To determine mechanical properties such as yield strength, ultimate tensile
strength, elongation, and reduction of area.

e Specimen Preparation: Test specimens are machined from the alloy material into
standardized shapes and dimensions (e.g., round or flat "dog-bone" specimens) as specified
in the ASTM E8/E8M standard. Gage marks are placed on the specimen at a defined gage
length.

e Procedure:

o

The cross-sectional area of the specimen at its smallest point is measured and recorded.
o The testing machine is zeroed.

o The specimen is mounted into the grips of a universal testing machine (UTM).

o Auniaxial tensile load is applied to the specimen at a controlled rate.

o An extensometer is used to measure the elongation of the specimen as the load is
applied.

o The test is continued until the specimen fractures.

o Data Analysis: The load and elongation data are used to generate a stress-strain curve, from
which the key mechanical properties are calculated.
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Corrosion Testing

ASTM G102 - Standard Practice for Calculation of Corrosion Rates and Related Information
from Electrochemical Measurements[10][17][18][19][20]

» Objective: To convert the results of electrochemical measurements (e.g., corrosion current
density) into rates of uniform corrosion.

e Procedure: This practice provides the equations and constants necessary to calculate
corrosion rates in terms of mass loss or penetration depth from electrochemical data
obtained from techniques like potentiodynamic polarization. The calculation is based on
Faraday's Law and requires knowledge of the alloy's density and equivalent weight.

ASTM G48 - Standard Test Methods for Pitting and Crevice Corrosion Resistance of Stainless
Steels and Related Alloys by Use of Ferric Chloride Solution

o Objective: To determine the resistance of stainless steels and related alloys to pitting and
crevice corrosion in an aggressive chloride environment.

e Procedure (Method A - Pitting Test):
o Test specimens are prepared with a specific surface finish.
o The specimens are cleaned and weighed.

o The specimens are immersed in a 6% ferric chloride solution for a specified time (e.g., 72
hours) and temperature (e.g., 22°C or 50°C).

o After exposure, the specimens are cleaned and re-weighed to determine mass loss.

o The surfaces are examined for pitting.

Wear Testing

ASTM GB65 - Standard Test Method for Measuring Abrasion Using the Dry Sand/Rubber Wheel
Apparatus[10][17][18][19][20]

o Objective: To determine the resistance of metallic materials to scratching abrasion.
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e Apparatus: A rotating rubber-lined wheel and a sand nozzle that delivers a controlled flow of
abrasive particles to the interface between the wheel and the test specimen.

e Procedure:

o

A rectangular test specimen is weighed.
o The specimen is pressed against the rotating rubber wheel with a specified force.

o A controlled flow of sand (the abrasive) is introduced between the specimen and the
wheel.

o The test is run for a predetermined number of revolutions.

o The specimen is cleaned and re-weighed to determine the mass loss, which is then
converted to volume loss.

ASTM G99 - Standard Test Method for Wear Testing with a Pin-on-Disk Apparatus[6][11][15]
[16][21]

e Objective: To determine the wear of materials during sliding under non-abrasive conditions.
o Apparatus: A pin (or ball) that is loaded against a rotating disk.

e Procedure:

[¢]

The pin and disk specimens are cleaned and weighed.

[e]

The pin is brought into contact with the disk under a specified load.

(¢]

The disk is rotated at a constant speed for a set distance or time.

[¢]

The pin and disk are cleaned and re-weighed to determine mass loss. The wear track on
the disk can also be analyzed.

o Data Analysis: The volume loss of the pin and/or disk is calculated. The coefficient of friction
can also be continuously monitored during the test.
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Biocompatibility Testing

ISO 10993 - Biological evaluation of medical devices[5][7][13][22][23]

This is a series of standards that provides a framework for evaluating the biocompatibility of
medical devices and materials. The specific tests required depend on the nature and duration
of the device's contact with the body.

MTT Assay for In Vitro Cytotoxicity[2][8][12][14]
o Objective: To assess the cell viability and proliferation after exposure to extracts of the alloy.

e Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-
diphenyltetrazolium bromide) is reduced by mitochondrial dehydrogenases in living cells to
form a purple formazan product. The amount of formazan is proportional to the number of
viable cells.

e Procedure:
o Cells (e.g., L929 fibroblasts) are seeded in a 96-well plate and allowed to attach.

o The culture medium is replaced with extracts of the test alloy (prepared by incubating the
alloy in culture medium).

o The cells are incubated with the extracts for a specified period (e.g., 24, 48, 72 hours).

o An MTT solution is added to each well, and the plate is incubated to allow formazan
formation.

o A solubilization solution is added to dissolve the formazan crystals.

o The absorbance of each well is measured using a spectrophotometer (typically at 570
nm).

o Data Analysis: The absorbance of the wells treated with the alloy extracts is compared to that
of control wells (cells in fresh medium) to determine the relative cell viability.

Signaling Pathways and Experimental Workflows
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The biological response to metallic alloys is often mediated by specific cell signaling pathways.
Understanding these pathways is crucial for developing more biocompatible materials.

Nickel-Induced Hypoxia-Inducible Factor-1a (HIF-1a)
Activation

Nickel ions can mimic a hypoxic (low oxygen) state in cells, leading to the activation of the HIF-
la signaling pathway. This can have profound effects on gene expression and cellular function.

Nickel Exposure

Inhibiti
Y e e\
(PHD) Enzymes )

I s Target Gene Expression Cellular Responses
(e.9., VEGF, Glycolysis enzymes) (e.9., Angiogenesis, Metabolism Shift)

Click to download full resolution via product page

Caption: Nickel-induced HIF-1a activation pathway.

Chromium-Induced Nrf2 Signaling Pathway Activation

Chromium can induce oxidative stress, which in turn activates the Nrf2 (Nuclear factor erythroid
2-related factor 2) signaling pathway, a key cellular defense mechanism against oxidative
damage.
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Caption: Chromium-induced Nrf2 signaling pathway.

Experimental Workflow for Biocompatibility Assessment

The following diagram illustrates a typical workflow for assessing the biocompatibility of a novel
chromium-free nickel alloy.
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Caption: Biocompatibility assessment workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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free-nickel-alloys]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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